N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide

• IUPAC Name: N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide
• InChI: InChI=1S/C20H17F2N3OS/c1-11-6-7-17(12(2)8-11)25-19(13-9-27-10-16(13)24-25)23-20(26)18-14(21)4-3-5-15(18)22/h3-8H,9-10H2,1-2H3,(H,23,26)
• InChI Key: RXVVOCNNHMHHQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=C(C=CC=C4F)F)C
• Molecular Formula: C20H17F2N3OS
• Molecular Weight: 385.4 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules like N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide involves multiple steps, including cyclization, acylation, and substitution reactions. One relevant synthesis method involves the reaction of 2-iodo-2,4-dimethylaniline with dibromo derivatives, followed by treatment with acylating agents, leading to the formation of target molecules through palladium-catalyzed heterocyclization processes (Skladchikov, Suponitskii, & Gataullin, 2013).

Molecular Structure Analysis

The molecular structure of such compounds is determined using spectroscopic methods and crystallography, providing insights into their conformation, stereochemistry, and intramolecular interactions. Studies on similar compounds have utilized X-ray diffraction to elucidate the crystal structure, revealing aspects like bond lengths, angles, and molecular packing (Kumar et al., 2021).

Chemical Reactions and Properties

The chemical reactivity of N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide includes its behavior in various organic reactions, such as nucleophilic substitutions and cycloadditions. Its chemical properties are influenced by the presence of functional groups, which can undergo transformations under specific conditions, contributing to the synthesis of derivatives with potential biological activities (Zhang & Cheng, 2009).

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of related compounds and structural analysis form a significant portion of the research around this chemical structure. For instance, studies on the synthesis and structural characterization of similar pyrazole derivatives have been conducted to understand the nuances of their chemical behavior and molecular configuration. One study explored the synthesis, structure, and Heck cyclization of the syn- and anti-atropisomers of related N-acyl-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-2-iodo-4,6-dimethylaniline compounds, providing insights into the molecular flexibility and reactivity of such complex structures (Skladchikov, Suponitskii, & Gataullin, 2013). Additionally, the synthesis and photophysical properties of pyrazoline derivatives, highlighting their potential as fluorescent chemosensors for metal ion detection, further showcase the versatility of pyrazole-based compounds (Khan, 2020).

Pharmacological Applications

While the direct application of N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2,6-difluorobenzamide in pharmacology was not explicitly identified in the reviewed literature, related research emphasizes the exploration of pyrazole derivatives for potential therapeutic uses. For instance, the synthesis and cytotoxic activity of carboxamide derivatives of benzo[b][1,6]naphthyridines, including similar structural motifs, have been examined for their growth inhibitory properties against various cancer cell lines, indicating the potential of such compounds in oncology (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Applications in Material Science

Research has also delved into the application of pyrazole derivatives in material science, such as the development of luminescent supramolecular liquid crystals. These studies suggest the compound's utility in creating advanced materials with potential applications in optoelectronics and sensing technologies (Moyano et al., 2013).